![molecular formula C17H14FN3O2 B7532147 N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-2-hydroxybenzamide](/img/structure/B7532147.png)
N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-2-hydroxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-2-hydroxybenzamide, also known as FIIN-3, is a small molecule inhibitor that has been widely used in scientific research for the past few years. This compound has shown promising results in inhibiting the growth and proliferation of cancer cells, making it a potential candidate for cancer therapy.
Mechanism of Action
The mechanism of action of N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-2-hydroxybenzamide involves the inhibition of FGFR4 kinase activity. FGFR4 is a transmembrane receptor tyrosine kinase that is involved in cell growth, differentiation, and survival. When activated, FGFR4 phosphorylates downstream signaling proteins, leading to the activation of various cell signaling pathways. This compound binds to the ATP-binding pocket of FGFR4, preventing the kinase from phosphorylating downstream signaling proteins. This leads to the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth and proliferation of cancer cells, while sparing normal cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In vivo studies have shown that this compound inhibits the growth of tumors in mouse models of cancer. Additionally, this compound has been shown to inhibit the migration and invasion of cancer cells, which are important steps in the metastatic process.
Advantages and Limitations for Lab Experiments
N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-2-hydroxybenzamide has several advantages for lab experiments. It is a potent and selective inhibitor of FGFR4 kinase activity, which makes it a valuable tool for studying the role of FGFR4 in cancer cells. It has also been shown to have minimal toxicity in vitro and in vivo, which makes it a safe compound to use in lab experiments. However, there are also some limitations to using this compound. It is a small molecule inhibitor, which means that it may not be effective in targeting FGFR4 in all types of cancer cells. Additionally, the synthesis of this compound is a complex and time-consuming process, which may limit its availability and use in some labs.
Future Directions
There are several future directions for the use of N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-2-hydroxybenzamide in scientific research. One potential direction is to study the role of FGFR4 in other types of cancer cells, such as breast and lung cancer. Another potential direction is to combine this compound with other cancer therapies, such as chemotherapy and radiation therapy, to enhance their effectiveness. Additionally, there is a need to develop more potent and selective inhibitors of FGFR4 kinase activity, which may have better efficacy and fewer side effects than this compound. Overall, this compound has shown promising results in inhibiting the growth and proliferation of cancer cells, and it is a valuable tool for studying the role of kinases in cancer.
Synthesis Methods
The synthesis of N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-2-hydroxybenzamide involves a series of chemical reactions that require expertise in organic chemistry. The first step involves the conversion of 3-fluoro-4-nitrophenylacetic acid to 3-fluoro-4-nitrobenzyl alcohol, which is then treated with imidazole to obtain 3-fluoro-4-imidazol-1-ylbenzyl alcohol. This compound is then reacted with 2-hydroxybenzoyl chloride to obtain this compound. The synthesis of this compound is a complex and time-consuming process, but it has been optimized to produce high yields of the compound.
Scientific Research Applications
N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-2-hydroxybenzamide has been extensively used in scientific research to study the role of kinases in cancer cells. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation has been linked to the development and progression of cancer. This compound has been shown to selectively inhibit the activity of a specific kinase called FGFR4, which is overexpressed in many types of cancer cells. The inhibition of FGFR4 by this compound leads to the suppression of cancer cell growth and proliferation, making it a potential candidate for cancer therapy.
Properties
IUPAC Name |
N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-2-hydroxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FN3O2/c18-14-9-12(5-6-15(14)21-8-7-19-11-21)10-20-17(23)13-3-1-2-4-16(13)22/h1-9,11,22H,10H2,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGUJPLVJHNCGPO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NCC2=CC(=C(C=C2)N3C=CN=C3)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.